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Compound of Interest

Compound Name: Ethylene-d4-diamine

Cat. No.: B042850

This technical guide provides a comprehensive overview of the key physical properties of
Ethylene-d4-diamine (CAS No: 37164-19-5), with a specific focus on its melting and boiling
points. This document is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis who utilize deuterated compounds.

Introduction to Ethylene-d4-diamine

Ethylene-d4-diamine, also known as 1,2-Ethanediamine-1,1,2,2-d4, is a deuterated
isotopologue of ethylenediamine.[1][2] In this compound, the four hydrogen atoms on the
carbon backbone are replaced with deuterium atoms. This isotopic substitution is of significant
interest in various research applications, including as a tracer in metabolic studies and for its
potential to influence the pharmacokinetic profiles of drug molecules.[3]

Physical Properties

The physical characteristics of Ethylene-d4-diamine are crucial for its handling, storage, and
application in experimental settings. The primary physical constants, its melting and boiling
points, are summarized below.

Data Presentation: Physical Constants of Ethylene-d4-diamine
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Physical Property Value Reference
Melting Point 9°C (lit.)[L][31[41[5][6]
Boiling Point 118 °C (lit)[1][41[5][6]
Density 1.022 g/mL at 25 °C [6]

Refractive Index n20/D 1.455 (lit)[1141s1el

The values denoted with "(lit.)" are based on established data from scientific literature.

Experimental Protocols for Physical Property
Determination

The referenced melting and boiling points for Ethylene-d4-diamine are literature values,
indicating they are well-established and have been determined through standard experimental
methodologies. While the specific primary experimental data is not detailed here, the following
outlines the general, widely accepted protocols for determining these physical properties for a
liquid amine compound such as Ethylene-d4-diamine.

3.1. Melting Point Determination

The melting point, or more accurately for this compound, the freezing point, is determined by
cooling the liquid sample and observing the temperature at which it solidifies.

e Apparatus: A cooling bath (e.g., an ice-salt mixture or a cryostat), a calibrated thermometer
or thermocouple, and a sample tube.

» Methodology:
o A sample of Ethylene-d4-diamine is placed in a sample tube.
o A calibrated temperature probe is immersed in the sample.

o The sample tube is gradually cooled in the cooling bath with gentle stirring to ensure
uniform temperature distribution.
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o The temperature is recorded at regular intervals.

o The freezing point is identified as the temperature at which the sample begins to solidify,
often characterized by a plateau in the cooling curve where the temperature remains
constant as the phase change occurs.

3.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

o Apparatus: A distillation flask, a condenser, a heating mantle or oil bath, a calibrated
thermometer, and boiling chips.

» Methodology:

o A sample of Ethylene-d4-diamine is placed in the distillation flask along with boiling chips
to ensure smooth boiling.

o The thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask leading to the condenser.

o The flask is gently heated.
o As the liquid boils, the vapor rises and surrounds the thermometer bulb.

o The boiling point is recorded as the temperature at which the vapor temperature stabilizes
while the liquid is actively boiling and condensing.

o ltis critical to record the atmospheric pressure at the time of the measurement, as the
boiling point is pressure-dependent. The literature value is typically reported at standard
atmospheric pressure (1 atm or 760 mmHg).

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical compound like Ethylene-d4-diamine.
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Workflow for Physical Property Determination
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Caption: Generalized experimental workflow for determining the melting and boiling points of a
chemical substance.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b042850?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Ethylene-d4 DiaMine Three Chongging Chemdad Co. , Ltd [chemdad.com]
e 2. pharmaffiliates.com [pharmaffiliates.com]

e 3.1,2-(2H4)Ethanediamine | CAS#:37164-19-5 | Chemsrc [chemsrc.com]

e 4. Ethylene-d4 DiaMine | 37164-19-5 [chemicalbook.com]

¢ 5. Ethylene-d4 DiaMine CAS#: 37164-19-5 [m.chemicalbook.com]

¢ 6. Ethylene-d4-diamine D 98atom , 98 CP 37164-19-5 [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethylene-d4-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042850#physical-properties-of-ethylene-d4-diamine-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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